Cas no 121129-31-5 (methyl 2-hydroxy-3,3-dimethylbutanoate)

• Product Name: methyl 2-hydroxy-3,3-dimethylbutanoate
• CAS No: 121129-31-5
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 2889491
• PubChem ID: 9855510
• Update Time: 2025-08-05

methyl 2-hydroxy-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3,3-dimethylbutanoate
• EN300-130373
• E82662
• SCHEMBL9370544
• methyl (+/-)-2-hydroxy-3,3-dimethylbutanoate
• 121129-31-5
• methyl 2-hydroxy-3,3-dimethybutyrate
• Methyl2-hydroxy-3,3-dimethylbutanoate
• CS-0311804
• Z965047812
• AKOS011496312
• BS-52503

• Inchi： 1S/C7H14O3/c1-7(2,3)5(8)6(9)10-4/h5,8H,1-4H3
• InChI Key： YYAKMBGOMGURAY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(O)C(C)(C)C

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-hydroxy-3,3-dimethylbutanoate

Introduction to CAS No. 121129-31-5: Methyl 2-Hydroxy-3,3-Dimethylbutanoate

Methyl 2-hydroxy-3,3-dimethylbutanoate, identified by the CAS registry number 121129-31-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of esters, specifically a methyl ester derived from 2-hydroxy-3,3-dimethylbutanoic acid. Its molecular formula is C₈H₁₄O₃, and it has a molecular weight of approximately 154.2 g/mol. The compound exhibits a melting point of around -60°C and a boiling point of about 95°C at standard atmospheric pressure.

The structure of methyl 2-hydroxy-3,3-dimethylbutanoate is characterized by a central butanoate backbone with a hydroxyl group at the second carbon and two methyl groups attached to the third carbon. This arrangement imparts unique chemical reactivity and physical properties to the compound. The presence of the hydroxyl group introduces polarity, while the two methyl groups provide steric hindrance and influence the compound's solubility and stability.

Recent studies have highlighted the potential of methyl 2-hydroxy-3,3-dimethylbutanoate in the field of biochemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including certain pharmaceutical agents and agrochemicals. For instance, its ability to undergo various organic transformations, such as esterification and oxidation reactions, makes it a valuable intermediate in drug discovery processes.

In addition to its biochemical applications, methyl 2-hydroxy-3,3-dimethylbutanoate has also been investigated for its potential in green chemistry. Scientists are exploring its use as a building block for synthesizing biodegradable polymers and other environmentally friendly materials. This aligns with the growing global emphasis on sustainable practices and reducing environmental impact through innovative chemical solutions.

The synthesis of methyl 2-hydroxy-3,3-dimethylbutanoate typically involves multi-step processes that include alkylation, oxidation, and esterification reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of transition metal catalysts has significantly improved reaction yields and reduced production costs.

From an analytical standpoint, methyl 2-hydroxy-3,3-dimethylbutanoate can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy. These methods provide insights into the compound's molecular structure and functional groups. Additionally, mass spectrometry (MS) is often employed for precise determination of molecular weight and structural elucidation.

Safety considerations are paramount when handling methyl 2-hydroxy-3,3-dimethylbutanoate. While it is not classified as a hazardous substance under standard conditions, proper precautions should be taken during storage and use to prevent exposure to air or moisture. Handling should be done in well-ventilated areas with appropriate personal protective equipment (PPE) to ensure worker safety.

In conclusion, methyl 2-hydroxy-3,3-dimethylbutanoate (CAS No. 121129-31-5) is a versatile chemical compound with promising applications across multiple industries. Its unique structure enables it to serve as an intermediate in drug development processes while also contributing to advancements in green chemistry initiatives. As research continues to uncover new potential uses for this compound, its role in modern chemistry is expected to grow significantly.